Cas no 39998-64-6 (4-Hydroxymelatonin)

4-Hydroxymelatonin structure
4-Hydroxymelatonin structure
Product Name:4-Hydroxymelatonin
CAS No:39998-64-6
MF:C13H16N2O3
MW:248.277743339539
CID:1064714
PubChem ID:24827055
Update Time:2025-04-20

4-Hydroxymelatonin Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxymelatonin
    • SCHEMBL5440848
    • N-(2-(4-Hydroxy-5-methoxy-1H-indol-3-yl)ethyl)acetamide
    • SCHEMBL5440846
    • N-[2-(4-hydroxy-5-methoxy-1H-indol-3-yl)ethyl]acetamide
    • 39998-64-6
    • Inchi: 1S/C13H16N2O3/c1-8(16)14-6-5-9-7-15-10-3-4-11(18-2)13(17)12(9)10/h3-4,7,15,17H,5-6H2,1-2H3,(H,14,16)
    • InChI Key: DVJGMCLSLFPIQR-UHFFFAOYSA-N
    • SMILES: COC1C(O)=C2C(NC=C2CCNC(=O)C)=CC=1

Computed Properties

  • Exact Mass: 248.11609238g/mol
  • Monoisotopic Mass: 248.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 74.4Ų

4-Hydroxymelatonin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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